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Cat. No.: B155809 Get Quote

Disclaimer: The term "Uralenin" did not yield specific results in scientific literature. It is

presumed to be a misspelling of "Urolithin." This document will focus on the well-researched

anticancer properties of Urolithin A and Urolithin B, which are natural metabolites produced by

the gut microbiota from ellagitannins found in pomegranates, berries, and nuts.

This technical guide provides a comprehensive overview of the anticancer potential of Urolithin

A and Urolithin B, with a focus on their mechanisms of action, quantitative efficacy, and the

experimental protocols used to elucidate these properties. This document is intended for

researchers, scientists, and drug development professionals.

Core Anticancer Mechanisms
Urolithins exert their anticancer effects through a multi-pronged approach, primarily by inducing

apoptosis (programmed cell death), causing cell cycle arrest, and inhibiting metastasis.

Induction of Apoptosis
Urolithins have been shown to induce apoptosis in various cancer cell lines through both

intrinsic (mitochondrial) and extrinsic pathways.[1] Key molecular events include the modulation

of Bcl-2 family proteins, activation of caspases, and production of reactive oxygen species

(ROS).[2][3]

Signaling Pathway for Urolithin-Induced Apoptosis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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